4-[4-(2-fluorophenyl)-1H-imidazol-2-yl]-1-(2-methoxybenzyl)pyrrolidin-2-one

• IUPAC Name: 4-[5-(2-fluorophenyl)-1H-imidazol-2-yl]-1-[(2-methoxyphenyl)methyl]pyrrolidin-2-one
• InChI: InChI=1S/C21H20FN3O2/c1-27-19-9-5-2-6-14(19)12-25-13-15(10-20(25)26)21-23-11-18(24-21)16-7-3-4-8-17(16)22/h2-9,11,15H,10,12-13H2,1H3,(H,23,24)
• InChI Key: ITCPESJPNNVFPK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CN2CC(CC2=O)C3=NC=C(N3)C4=CC=CC=C4F
• Molecular Formula: C21H20FN3O2
• Molecular Weight: 365.4 g/mol

Description

4-[4-(2-fluorophenyl)-1H-imidazol-2-yl]-1-(2-methoxybenzyl)pyrrolidin-2-one, also known as FIIN-2, is a small molecule inhibitor that has been developed for the treatment of cancer. It has shown promising results in preclinical studies and is currently being evaluated in clinical trials.

Mechanism of Action

4-[4-(2-fluorophenyl)-1H-imidazol-2-yl]-1-(2-methoxybenzyl)pyrrolidin-2-one works by binding to the ATP-binding site of FGFR kinases, which are involved in cell signaling pathways that regulate cell growth and survival. By inhibiting the activity of these kinases, 4-[4-(2-fluorophenyl)-1H-imidazol-2-yl]-1-(2-methoxybenzyl)pyrrolidin-2-one can slow down or stop the growth of cancer cells.
Biochemical and Physiological Effects:
4-[4-(2-fluorophenyl)-1H-imidazol-2-yl]-1-(2-methoxybenzyl)pyrrolidin-2-one has been shown to have a specific and potent inhibitory effect on FGFR kinases, with minimal off-target effects. It has also been shown to be well-tolerated in preclinical studies. However, more research is needed to fully understand the biochemical and physiological effects of 4-[4-(2-fluorophenyl)-1H-imidazol-2-yl]-1-(2-methoxybenzyl)pyrrolidin-2-one.

Advantages and Limitations for Lab Experiments

One advantage of 4-[4-(2-fluorophenyl)-1H-imidazol-2-yl]-1-(2-methoxybenzyl)pyrrolidin-2-one is its specificity for FGFR kinases, which makes it a useful tool for studying the role of these kinases in cancer and other diseases. However, one limitation is that it may not be effective against all types of cancer, as not all cancer cells overexpress FGFR kinases.

Future Directions

There are several future directions for research on 4-[4-(2-fluorophenyl)-1H-imidazol-2-yl]-1-(2-methoxybenzyl)pyrrolidin-2-one. One area of focus is the development of new and more effective inhibitors of FGFR kinases, which could lead to better cancer treatments. Another area of focus is the identification of biomarkers that can predict which patients are most likely to benefit from treatment with 4-[4-(2-fluorophenyl)-1H-imidazol-2-yl]-1-(2-methoxybenzyl)pyrrolidin-2-one. Additionally, further studies are needed to better understand the biochemical and physiological effects of 4-[4-(2-fluorophenyl)-1H-imidazol-2-yl]-1-(2-methoxybenzyl)pyrrolidin-2-one and to optimize its dosing and administration in clinical settings.

Scientific Research Applications

4-[4-(2-fluorophenyl)-1H-imidazol-2-yl]-1-(2-methoxybenzyl)pyrrolidin-2-one has been extensively studied for its potential as a cancer treatment. It has been shown to inhibit the activity of FGFR kinases, which are overexpressed in many types of cancer. In preclinical studies, 4-[4-(2-fluorophenyl)-1H-imidazol-2-yl]-1-(2-methoxybenzyl)pyrrolidin-2-one has been shown to inhibit the growth of cancer cells and to enhance the effectiveness of other cancer treatments, such as chemotherapy. Clinical trials are currently underway to evaluate the safety and efficacy of 4-[4-(2-fluorophenyl)-1H-imidazol-2-yl]-1-(2-methoxybenzyl)pyrrolidin-2-one in cancer patients.